Cas no 220499-13-8 (1H-Indole-1-carboxylicacid, 4-(bromomethyl)-, 1,1-dimethylethyl ester)
1H-Indole-1-carboxylicacid, 4-(bromomethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-1-carboxylicacid, 4-(bromomethyl)-, 1,1-dimethylethyl ester
- 1-Boc-4-bromomethylindole
- tert-butyl 4-(bromomethyl)indole-1-carboxylate
- 4-bromomethyl-indole-1-carboxylic acid tert-butyl ester
- tert-butyl 4-(bromomethyl)-1H-1-indolecarboxylate
- TERT-BUTYL 4-(BROMOMETHYL)-1H-INDOLE-1-CARBOXYLATE
- tert-Butyl4-(bromomethyl)indole-1-carboxylate
- AKOS015949186
- CS-W001505
- AS-67105
- 1-Boc-4-(bromomethyl)indole
- AMY15787
- EN300-3419623
- AB91594
- s11220
- VZNWJFMNSJLKHX-UHFFFAOYSA-N
- FT-0684959
- DTXSID50478578
- W-206723
- 220499-13-8
- SCHEMBL2167353
-
- MDL: MFCD09834882
- Inchi: 1S/C14H16BrNO2/c1-14(2,3)18-13(17)16-8-7-11-10(9-15)5-4-6-12(11)16/h4-8H,9H2,1-3H3
- InChI Key: VZNWJFMNSJLKHX-UHFFFAOYSA-N
- SMILES: BrCC1=CC=CC2=C1C=CN2C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 309.03600
- Monoisotopic Mass: 309.03644g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 31.2Ų
Experimental Properties
- PSA: 31.23000
- LogP: 4.31940
1H-Indole-1-carboxylicacid, 4-(bromomethyl)-, 1,1-dimethylethyl ester Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Indole-1-carboxylicacid, 4-(bromomethyl)-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM263596-1g |
tert-Butyl 4-(bromomethyl)indole-1-carboxylate |
220499-13-8 | 95% | 1g |
$650 | 2021-08-18 | |
| Matrix Scientific | 068957-500mg |
tert-Butyl 4-(bromomethyl)indole-1-carboxylate, >95% |
220499-13-8 | >95% | 500mg |
$605.00 | 2023-09-09 | |
| Matrix Scientific | 068957-1g |
tert-Butyl 4-(bromomethyl)indole-1-carboxylate, >95% |
220499-13-8 | >95% | 1g |
$929.00 | 2023-09-09 | |
| Matrix Scientific | 068957-5g |
tert-Butyl 4-(bromomethyl)indole-1-carboxylate, >95% |
220499-13-8 | >95% | 5g |
$2991.00 | 2023-09-09 | |
| Chemenu | CM263596-1g |
tert-Butyl 4-(bromomethyl)indole-1-carboxylate |
220499-13-8 | 95%+ | 1g |
$758 | 2023-02-02 | |
| Alichem | A199008077-250mg |
tert-Butyl 4-(bromomethyl)indole-1-carboxylate |
220499-13-8 | 95% | 250mg |
$462.00 | 2023-09-02 | |
| Alichem | A199008077-1g |
tert-Butyl 4-(bromomethyl)indole-1-carboxylate |
220499-13-8 | 95% | 1g |
$701.95 | 2023-09-02 | |
| eNovation Chemicals LLC | D682586-1g |
tert-butyl 4-(bromomethyl)-1H-indole-1-carboxylate |
220499-13-8 | 95% | 1g |
$685 | 2024-05-24 | |
| eNovation Chemicals LLC | D682586-5g |
tert-butyl 4-(bromomethyl)-1H-indole-1-carboxylate |
220499-13-8 | 95% | 5g |
$1580 | 2024-05-24 | |
| eNovation Chemicals LLC | D682586-10g |
tert-butyl 4-(bromomethyl)-1H-indole-1-carboxylate |
220499-13-8 | 95% | 10g |
$2280 | 2024-05-24 |
1H-Indole-1-carboxylicacid, 4-(bromomethyl)-, 1,1-dimethylethyl ester Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on 1H-Indole-1-carboxylicacid, 4-(bromomethyl)-, 1,1-dimethylethyl ester
1H-Indole-1-carboxylicacid, 4-(bromomethyl)-, 1,1-dimethylethyl ester (CAS No. 220499-13-8): A Key Intermediate in Modern Pharmaceutical Synthesis
The compound 1H-Indole-1-carboxylicacid, 4-(bromomethyl)-, 1,1-dimethylethyl ester, identified by its CAS number CAS No. 220499-13-8, represents a significant intermediate in the realm of pharmaceutical synthesis. This compound, belonging to the indole family, has garnered considerable attention due to its versatile applications in the development of novel therapeutic agents. The structural integrity of this molecule, featuring a bromomethyl substituent at the 4-position and an isobutyl ester group at the 1-position, makes it a valuable building block for synthetic chemists.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of indole derivatives for their potential biological activities. The indole scaffold is known for its presence in numerous bioactive molecules, including antibiotics, antivirals, and anticancer agents. The specific modification of 1H-Indole-1-carboxylicacid, 4-(bromomethyl)-, 1,1-dimethylethyl ester allows for the fine-tuning of its pharmacological properties, making it an indispensable tool in drug discovery.
The bromomethyl group at the 4-position of the indole ring provides a reactive site for further functionalization through nucleophilic substitution reactions. This feature is particularly useful in constructing more complex molecular architectures. For instance, it can be transformed into various heterocyclic compounds or incorporated into larger polycyclic systems through palladium-catalyzed cross-coupling reactions. Such transformations are pivotal in the synthesis of intricate drug molecules that often require multiple steps to achieve optimal biological activity.
The presence of the isobutyl ester group at the 1-position adds another layer of reactivity to the molecule. Ester groups are well-known for their ability to participate in various chemical transformations, including hydrolysis and transesterification. These reactions can be harnessed to introduce different functional groups or to modify the solubility and metabolic stability of the final drug product. This adaptability makes 1H-Indole-1-carboxylicacid, 4-(bromomethyl)-, 1,1-dimethylethyl ester a cornerstone in medicinal chemistry.
Recent advancements in synthetic methodologies have further highlighted the importance of this compound. For example, transition metal-catalyzed reactions have enabled more efficient and selective modifications of indole derivatives. Techniques such as Buchwald-Hartwig amination and Heck coupling have been employed to introduce nitrogen-containing heterocycles or alkenes into the indole core. These methods have not only streamlined the synthesis process but also expanded the scope of possible molecular structures that can be derived from 1H-Indole-1-carboxylicacid, 4-(bromomethyl)-, 1,1-dimethylethyl ester.
The compound's utility extends beyond its role as a synthetic intermediate. It has been explored in various preclinical studies as a precursor for bioactive molecules with potential therapeutic applications. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes implicated in inflammatory responses and cancer progression. The ability to modify its structure allows researchers to optimize its interactions with biological targets, thereby enhancing its efficacy and reducing side effects.
The synthesis of 1H-Indole-1-carboxylicacid, 4-(bromomethyl)-, 1,1-dimethylethyl ester itself is a testament to modern organic chemistry techniques. The process typically involves multi-step reactions starting from commercially available precursors such as indole and bromomalonic acid derivatives. The introduction of the bromomethyl group is often achieved through halogen exchange reactions or direct bromination methods. The subsequent esterification step requires careful control of reaction conditions to ensure high yield and purity.
In conclusion, 1H-Indole-1-carboxylicacid, 4-(bromomethyl)-, 1,1-dimethylethyl ester (CAS No. 220499-13-8) stands as a pivotal compound in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable tool for synthesizing complex drug molecules with diverse biological activities. As synthetic methodologies continue to evolve, this compound will undoubtedly play an even greater role in shaping the future of medicinal chemistry.
220499-13-8 (1H-Indole-1-carboxylicacid, 4-(bromomethyl)-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)